Cas no 1183265-86-2 (1-(3-bromophenyl)methyl-1H-imidazol-2-amine)

• Product Name: 1-(3-bromophenyl)methyl-1H-imidazol-2-amine
• CAS No: 1183265-86-2
• MF: C₁₀H₁₀BrN₃
• MW: 252.110500812531
• MDL: MFCD12164584
• CID: 5215873
• PubChem ID: 60860779
• Update Time: 2025-05-19

1-(3-bromophenyl)methyl-1H-imidazol-2-amine Chemical and Physical Properties

Names and Identifiers

• 1-(3-Bromobenzyl)-1H-imidazol-2-amine
• 1-[(3-bromophenyl)methyl]imidazol-2-amine
• 1-[(3-bromophenyl)methyl]-1H-imidazol-2-amine
• 1-(3-Bromobenzyl)-1,3-dihydro-2h-imidazol-2-imine
• 1-(3-bromophenyl)methyl-1H-imidazol-2-amine

• MDL： MFCD12164584
• Inchi： 1S/C10H10BrN3/c11-9-3-1-2-8(6-9)7-14-5-4-13-10(14)12/h1-6H,7H2,(H2,12,13)
• InChI Key： FKHPGCDGWAZWFW-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1)CN1C=CN=C1N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 188
• XLogP3: 2
• Topological Polar Surface Area: 43.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Bromobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Bromobenzenes

Additional information on 1-(3-bromophenyl)methyl-1H-imidazol-2-amine

Professional Introduction to Compound with CAS No. 1183265-86-2 and Product Name: 1-(3-bromophenyl)methyl-1H-imidazol-2-amine

The compound with the CAS number 1183265-86-2 and the product name 1-(3-bromophenyl)methyl-1H-imidazol-2-amine represents a significant advancement in the field of pharmaceutical chemistry. This molecule, characterized by its unique structural and functional properties, has garnered considerable attention in recent years due to its potential applications in drug discovery and medicinal chemistry. The presence of a bromophenyl moiety and an imidazole ring system contributes to its distinct chemical behavior, making it a valuable scaffold for developing novel therapeutic agents.

In the realm of medicinal chemistry, the 1-(3-bromophenyl)methyl-1H-imidazol-2-amine structure has been extensively studied for its pharmacological activity. The bromine substituent on the phenyl ring enhances electrophilicity, allowing for further functionalization through cross-coupling reactions such as Suzuki-Miyaura and Buchwald-Hartwig couplings. These reactions are pivotal in constructing complex molecular architectures, which are often required for achieving high selectivity and efficacy in drug development.

Recent research has highlighted the utility of imidazole derivatives in various therapeutic contexts. The 1H-imidazol-2-amine core is particularly noteworthy for its role in inhibiting enzymes and receptors involved in inflammatory pathways. For instance, studies have demonstrated that imidazole-based compounds can modulate the activity of Janus kinases (JAKs), which are key players in immune responses. By targeting these kinases, such compounds offer promising avenues for treating autoimmune diseases and inflammatory disorders.

The 3-bromophenyl moiety further enhances the pharmacological profile of this compound by contributing to its binding affinity and metabolic stability. This structural feature is particularly advantageous in designing drugs that require prolonged circulation times while maintaining high target engagement. The bromine atom also serves as a handle for further derivatization, enabling chemists to fine-tune the properties of the molecule for specific biological targets.

Advances in computational chemistry have played a crucial role in understanding the interactions between 1-(3-bromophenyl)methyl-1H-imidazol-2-amine and biological targets. Molecular docking studies have revealed that this compound can bind to a variety of protein receptors with high specificity. These insights have guided the optimization of lead compounds into more potent and selective drug candidates. Additionally, virtual screening techniques have been employed to identify novel analogs with improved pharmacokinetic profiles.

The synthesis of 1-(3-bromophenyl)methyl-1H-imidazol-2-amine involves multi-step organic transformations that highlight the ingenuity of modern synthetic methodologies. Key steps include the formation of the imidazole ring through condensation reactions, followed by bromination of the phenyl group using appropriate reagents. The final step involves coupling the brominated phenyl ring with an amine group to yield the desired product. Each step is meticulously optimized to ensure high yields and purity, which are critical for pharmaceutical applications.

In clinical settings, derivatives of 1-(3-bromophenyl)methyl-1H-imidazol-2-amine have shown promise in preclinical trials for treating various diseases. For example, researchers have explored its potential as an antiviral agent by targeting viral proteases and polymerases. The compound's ability to inhibit these enzymes disrupts viral replication cycles, offering a novel therapeutic strategy against infectious diseases.

The versatility of this compound is further underscored by its applications in oncology research. Studies have indicated that imidazole-based molecules can interfere with signaling pathways involved in cancer cell proliferation. By modulating these pathways, such compounds may selectively induce apoptosis or inhibit tumor growth without affecting healthy cells. This selective toxicity makes them attractive candidates for developing next-generation anticancer drugs.

The development of new synthetic routes has also contributed to the accessibility of 1-(3-bromophenyl)methyl-1H-imidazol-2-amine, enabling large-scale production for industrial applications. Continuous flow chemistry techniques have been particularly effective in improving reaction efficiency and scalability while maintaining high product quality. These advancements are essential for ensuring an adequate supply of active pharmaceutical ingredients (APIs) for clinical use.

Environmental considerations have also been integrated into the synthesis and application of this compound. Green chemistry principles are being applied to minimize waste generation and reduce energy consumption during production processes. For instance, solvent-free reactions and catalytic methods have been explored to enhance sustainability without compromising yield or purity.

Future research directions for 1-(3-bromophenyl)methyl-1H-imidazol-2-amine include exploring its potential as a prodrug or combination therapy agent. By designing derivatives that release active species under specific physiological conditions, researchers aim to enhance drug delivery systems and improve therapeutic outcomes. Additionally, investigating its interactions with other biological targets may uncover new therapeutic applications beyond those currently envisioned.

In summary, 1-(3-bromophenyl)methyl-1H-imidazol-2-amine (CAS No. 1183265-86-2) represents a significant advancement in pharmaceutical chemistry with broad applications in drug discovery and disease treatment. Its unique structural features, coupled with recent advancements in synthetic methodologies and computational biology, make it a promising candidate for developing novel therapeutic agents across multiple disease areas.